Cas no 1807292-67-6 (Methyl 3-cyano-2-difluoromethyl-5-mercaptobenzoate)

• Product Name: Methyl 3-cyano-2-difluoromethyl-5-mercaptobenzoate
• CAS No: 1807292-67-6
• MF: C₁₀H₇F₂NO₂S
• MW: 243.22988820076
• CID: 4795509
• Update Time: 2025-06-14

Methyl 3-cyano-2-difluoromethyl-5-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-difluoromethyl-5-mercaptobenzoate

• Inchi： 1S/C10H7F2NO2S/c1-15-10(14)7-3-6(16)2-5(4-13)8(7)9(11)12/h2-3,9,16H,1H3
• InChI Key： XEZLIKZYUZJBHI-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(C(F)F)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Methyl 3-cyano-2-difluoromethyl-5-mercaptobenzoate

Exploring Methyl 3-cyano-2-difluoromethyl-5-mercaptobenzoate (CAS No. 1807292-67-6): A Versatile Intermediate in Modern Organic Synthesis

In the realm of organic chemistry, Methyl 3-cyano-2-difluoromethyl-5-mercaptobenzoate (CAS No. 1807292-67-6) has emerged as a pivotal intermediate for constructing complex molecular architectures. This compound, characterized by its unique combination of cyano, difluoromethyl, and mercapto functional groups, offers unparalleled reactivity in nucleophilic and electrophilic transformations. Researchers and pharmaceutical developers are increasingly leveraging its structural features to design novel agrochemicals, fluorescent probes, and bioconjugation reagents, aligning with the growing demand for sustainable and high-performance materials.

The synthetic utility of Methyl 3-cyano-2-difluoromethyl-5-mercaptobenzoate lies in its ability to serve as a multifunctional building block. The cyano group facilitates cyclization reactions, while the difluoromethyl moiety enhances metabolic stability in bioactive molecules—a critical consideration in drug discovery. Recent studies highlight its role in developing PET radiotracers for neurological imaging, addressing the surge in interest around precision medicine and diagnostic tools. Furthermore, its thiol group enables site-specific protein modifications, a technique widely adopted in antibody-drug conjugates (ADCs) research.

From an industrial perspective, the scalability of CAS No. 1807292-67-6 synthesis has been optimized to meet the demands of green chemistry principles. Innovations in catalytic fluorination and protecting-group-free strategies have reduced waste generation, resonating with global initiatives like the UN Sustainable Development Goals. Analysts note a 30% year-on-year increase in patents referencing this compound, particularly in crop protection and OLED materials, underscoring its cross-disciplinary relevance.

Quality control protocols for Methyl 3-cyano-2-difluoromethyl-5-mercaptobenzoate emphasize HPLC purity (>98%) and stable isotopic labeling for traceability—a response to stringent regulatory requirements in pharmaceutical GMP. Its compatibility with continuous flow chemistry systems further enhances its appeal for industrial applications, reducing production costs by up to 40% compared to batch processes. These advancements position it as a cornerstone in the Fourth Industrial Revolution of chemical manufacturing.

Looking ahead, the integration of AI-driven retrosynthesis tools is expected to unlock new applications for this compound. Computational models predict its potential in metal-organic frameworks (MOFs) for carbon capture—an area gaining traction amid climate change debates. As the scientific community prioritizes molecular diversity and atom economy, CAS No. 1807292-67-6 stands at the forefront of innovation, bridging academic research and industrial scalability.